Cas no 2097984-30-8 (N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine)

• Product Name: N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine
• CAS No: 2097984-30-8
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 6049548
• PubChem ID: 121204908
• Update Time: 2025-07-18

N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, N2-(2-aminoethyl)-N4-cyclopentyl-
• AKOS026713355
• starbld0026542
• F1912-0269
• 2097984-30-8

• Inchi： 1S/C11H19N5/c12-6-8-14-11-13-7-5-10(16-11)15-9-3-1-2-4-9/h5,7,9H,1-4,6,8,12H2,(H2,13,14,15,16)
• InChI Key： BUTAVTQMUQHNGM-UHFFFAOYSA-N
• SMILES： C1(NCCN)=NC=CC(NC2CCCC2)=N1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 436.3±51.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Additional information on N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine

Comprehensive Overview of N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine (CAS No. 2097984-30-8)

N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine (CAS No. 2097984-30-8) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentyl and aminoethyl substituents, exhibits potential applications in drug discovery, particularly in targeting protein kinases and other enzymatic pathways. Its molecular structure, featuring a pyrimidine core, makes it a promising candidate for modulating biological interactions, which aligns with current trends in precision medicine and targeted therapy development.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in cancer research and neurodegenerative disease studies. N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine fits into this niche due to its potential to interact with specific enzyme binding sites. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating conditions like autoimmune disorders or metabolic syndromes. This compound's versatility also makes it a subject of interest in high-throughput screening (HTS) campaigns, where its pharmacokinetic properties are rigorously evaluated.

The synthesis of N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or nucleophilic substitution techniques. Its CAS No. 2097984-30-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature. Given the growing emphasis on intellectual property (IP) in drug development, this compound's unique identifier helps distinguish it from analogous structures, a key consideration for medicinal chemists and patent attorneys alike.

From a commercial perspective, N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine is often listed by chemical suppliers as a research-grade compound, catering to academic and industrial labs. Its pricing and availability are influenced by factors like scale-up feasibility and purity requirements (e.g., ≥95% by HPLC). Users frequently search for terms such as "buy CAS 2097984-30-8" or "N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine supplier," reflecting its niche yet growing market demand. Additionally, discussions on platforms like ResearchGate and PubChem highlight its experimental uses, further driving online visibility.

Environmental and safety profiles of N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine are also critical, especially under REACH and GLP guidelines. While not classified as hazardous, proper lab handling protocols (e.g., PPE, ventilation) are recommended. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, topics frequently queried in SEO trends related to specialty chemicals. The compound's biodegradability and ecotoxicological data remain areas of active investigation, appealing to environmentally conscious stakeholders.

In summary, N2-(2-aminoethyl)-N4-cyclopentylpyrimidine-2,4-diamine (CAS No. 2097984-30-8) represents a compelling case study in modern drug discovery and chemical innovation. Its interdisciplinary relevance—spanning medicinal chemistry, molecular biology, and material science—ensures sustained interest from both researchers and suppliers. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and tailored chemical solutions.